Cas no 5548-09-4 (Methyl 3-(1H-indol-3-yl)propanoate)

• Product Name: Methyl 3-(1H-indol-3-yl)propanoate
• CAS No: 5548-09-4
• Molecular Formula: C₁₂H₁₃NO₂
• Molecular Weight: 203.23712
• MDL: MFCD00022778
• CID: 1028751
• PubChem ID: 21711

Methyl 3-(1H-indol-3-yl)propanoate Properties

Names and Identifiers

• Methyl 3-(1H-indol-3-yl)propanoate
• INDOLE-3-PROPIONIC ACID METHYL ESTER
• 1H-Indole-3-propanoic acid, methyl ester
• 3-(1H-Indol-3-yl)-propionic acid methyl ester
• 3-indolepropionic acid methyl ester
• INDOLE-3-PROPIO
• methyl 3-(3-indolyl)propanoate
• methyl 3-(3-indolylmethyl)propanoate
• Methyl 3-(indol-3-yl)propionate
• Methyl indole-3-propanoate
• Methyl indole-3-propionate
• C12H13NO2
• PR3BRO222F
• MFCD00022778
• Methyl 3-(1H-indol-3-yl)propanoate #
• C75599
• Methyl 3-indolepropionate
• NSC-56004
• DTXSID50204056
• indole-3-propionic acidmethyl ester
• 1H-Indole-3-propanoic acid methyl ester
• Z13758675
• SCHEMBL290808
• AG-690/12868747
• UNII-PR3BRO222F
• AKOS000588653
• CHEMBL388749
• CS-0139207
• 5548-09-4
• NSC 56004
• methyl 3-(1H-indol-3-yl)propionate
• EN300-110930
• DB-351907
• 1H-Indole-3-propionic acid methyl ester
• CCG-105130
• INDOLE-3-PROPIONIC ACID, METHYL ESTER
• Methyl3-(1H-indol-3-yl)propanoate
• Methyl beta-(3-indolyl)-propionate
• Methyl 1H-Indole-3-propanoate
• Methyl .beta.-(3-indolyl)-propionate
• methyl 3-(3-indolyl)-propanoate
• A923890
• DB-142919
• Q27286720
• DS-5840
• 5-22-03-00115 (Beilstein Handbook Reference)
• SY139430
• Propionic acid, 3-(3-indolyl)-, methyl ester
• NSC56004
• BRN 0171479

• MDL： MFCD00022778
• InChIKey： BAYIDMGOQRXHBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c1-15-12(14)7-6-9-8-13-11-5-3-2-4-10(9)11/h2-5,8,13H,6-7H2,1H3
• SMILES： O=C(OC)CCC1=CNC2=C1C=CC=C2

Computed Properties

• Exact Mass: 203.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 203.094628657g/mol
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09
• Boiling Point: 355.8°C at 760 mmHg